Cas no 62748-26-9 (Pyridinium, 1-hexadecyl-4-methyl-, perchlorate)

• Product Name: Pyridinium, 1-hexadecyl-4-methyl-, perchlorate
• CAS No: 62748-26-9
• MF: C₂₂H₄₀ClNO₄
• MW: 418.010306358337
• CID: 433310
• PubChem ID: 71383206
• Update Time: 2025-04-19

Pyridinium, 1-hexadecyl-4-methyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-hexadecyl-4-methyl-, perchlorate
• 1-hexadecyl-4-methylpyridin-1-ium,perchlorate
• DTXSID50805542
• 1-HEXADECYL-4-METHYLPYRIDIN-1-IUM PERCHLORATE
• 62748-26-9

• Inchi： 1S/C22H40N.ClO4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-20-17-22(2)18-21-23;2-1(3,4)5/h17-18,20-21H,3-16,19H2,1-2H3;/q+1;-1
• InChI Key： GQISRAHKANBVLE-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C=CC(C)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 417.2648
• Monoisotopic Mass: 417.2645865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 78.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines